Cas no 1805297-60-2 (Methyl 3-bromo-4-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 3-bromo-4-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805297-60-2
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4847846
• Update Time: 2025-06-14

Methyl 3-bromo-4-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C8H6BrF2NO2/c1-14-8(13)4-2-12-3-5(9)6(4)7(10)11/h2-3,7H,1H3
• InChI Key： SUHAVQWAVORNPF-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(=O)OC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-4-(difluoromethyl)pyridine-5-carboxylate

Comprehensive Overview of Methyl 3-bromo-4-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805297-60-2)

Methyl 3-bromo-4-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805297-60-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with functional groups like ester and halogen, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in modern drug design. Researchers are particularly interested in Methyl 3-bromo-4-(difluoromethyl)pyridine-5-carboxylate for its potential role in developing kinase inhibitors and antiviral agents, aligning with global trends targeting diseases like cancer and emerging viral infections. The compound's CAS No. 1805297-60-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of Methyl 3-bromo-4-(difluoromethyl)pyridine-5-carboxylate involves multi-step organic reactions, including halogenation and esterification, which are optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and HPLC are employed to confirm its structural integrity. Its solid-state properties and solubility profiles are also well-documented, facilitating its use in formulation development.

From an industrial perspective, this compound aligns with the growing focus on sustainable chemistry. Manufacturers are exploring greener synthesis routes, such as catalytic fluorination, to reduce environmental impact. These advancements resonate with the ESG (Environmental, Social, and Governance) goals of many corporations, making CAS No. 1805297-60-2 a topic of interest in both scientific and business communities.

In summary, Methyl 3-bromo-4-(difluoromethyl)pyridine-5-carboxylate exemplifies the intersection of innovation and practicality in chemical research. Its applications span from pharmaceutical intermediates to agrochemical precursors, addressing some of the most pressing challenges in health and agriculture. As the scientific community continues to explore its potential, this compound remains a cornerstone in the advancement of functionalized heterocycles.